molecular formula C13H20F2N2O2 B13266119 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol

Cat. No.: B13266119
M. Wt: 274.31 g/mol
InChI Key: IGAZRBGZORKNEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol features a cyclohexanol core substituted with two methyl groups at positions 3 and 2. Attached to the cyclohexanol is a 1,2,4-oxadiazole ring bearing a 1,1-difluoroethyl group at position 3. Its properties can be inferred through comparisons with analogous compounds (see Sections 2–4).

Properties

Molecular Formula

C13H20F2N2O2

Molecular Weight

274.31 g/mol

IUPAC Name

1-[[3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]-3,4-dimethylcyclohexan-1-ol

InChI

InChI=1S/C13H20F2N2O2/c1-8-4-5-13(18,6-9(8)2)7-10-16-11(17-19-10)12(3,14)15/h8-9,18H,4-7H2,1-3H3

InChI Key

IGAZRBGZORKNEM-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(CC1C)(CC2=NC(=NO2)C(C)(F)F)O

Origin of Product

United States

Preparation Methods

The synthesis of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol involves several steps:

  • Synthetic Routes and Reaction Conditions

  • Industrial Production Methods

    • Industrial production may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and reaction time.
    • Advanced techniques such as continuous flow reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol undergoes various chemical reactions:

  • Types of Reactions

      Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of oxides or other oxidized derivatives.

      Reduction: Reduction reactions may convert the oxadiazole ring or other functional groups into their reduced forms.

      Substitution: The difluoroethyl group and other substituents can participate in substitution reactions, leading to the formation of new derivatives.

  • Common Reagents and Conditions

    • Oxidizing agents such as potassium permanganate or hydrogen peroxide.
    • Reducing agents like lithium aluminum hydride or sodium borohydride.
    • Substitution reactions may involve halogenating agents or nucleophiles under appropriate conditions.
  • Major Products

    • The major products depend on the specific reaction and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol involves its interaction with molecular targets and pathways:

  • Molecular Targets

    • The compound may interact with specific enzymes or receptors, leading to a biological response.
    • The oxadiazole ring and difluoroethyl group may play a crucial role in its binding affinity and specificity.
  • Pathways Involved

    • The exact pathways depend on the specific application and target. For example, in antimicrobial applications, it may disrupt cell membrane integrity or inhibit key metabolic processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations on the 1,2,4-Oxadiazole Ring

Compound A : 1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol (CAS 2059971-11-6)
  • Structure: Cyclohexanol with a single methyl group at position 4 and a cyclopropyl-substituted oxadiazole.
  • Key Differences: Lacks fluorine atoms and has fewer methyl groups on the cyclohexanol.
  • Implications : The cyclopropyl group may enhance steric hindrance compared to the difluoroethyl group in the target compound. Reduced lipophilicity due to fewer methyl groups .
Compound B : 1-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-ol (CAS 1341534-14-2)
  • Structure: Ethanol backbone with a 3-fluorophenyl-substituted oxadiazole.
  • Key Differences: Replaces the cyclohexanol with ethanol and introduces a fluorophenyl group.

Functional Group Modifications

Compound C : 1-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-phenylethenesulfonyl)piperazine
  • Structure : Piperazine core with sulfonyl and fluorophenyl-substituted oxadiazole.
  • Key Differences: Replaces cyclohexanol with piperazine and adds a sulfonyl group.

Comparative Data Table

Property Target Compound Compound A Compound B
Molecular Formula C₁₄H₂₁F₂N₂O₂ (estimated*) C₁₄H₂₁N₂O₂ C₁₀H₉FN₂O₂
Molecular Weight ~295.3 g/mol ~249.3 g/mol 208.19 g/mol
Key Substituents 3,4-Dimethylcyclohexanol; 1,1-difluoroethyl-oxadiazole 4-Methylcyclohexanol; cyclopropyl-oxadiazole Ethanol; 3-fluorophenyl-oxadiazole
Polarity Moderate (hydroxyl + fluorine) Low (cyclopropane + single methyl) High (fluorophenyl + hydroxyl)
Potential Applications Agrochemicals (inferred from fluorine and lipophilic groups) Unknown (limited data) Pharmaceuticals (fluorine for bioavailability)

*Note: Molecular formula and weight for the target compound are estimated based on structural similarity to Compound A.

Research Findings and Implications

  • Fluorine Effects: The 1,1-difluoroethyl group in the target compound likely enhances metabolic stability and lipophilicity compared to non-fluorinated analogs (e.g., Compound A) . Fluorinated oxadiazoles are known to improve bioavailability in drug candidates .
  • Steric Considerations: The 3,4-dimethylcyclohexanol moiety introduces significant steric bulk, which may hinder binding to biological targets compared to smaller analogs like Compound B .
  • Synthetic Challenges : The difluoroethyl group could complicate synthesis due to the need for fluorination steps, unlike cyclopropyl or phenyl substituents .

Biological Activity

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a cyclohexanol backbone substituted with a hydroxyl group and a 1,2,4-oxadiazole moiety. The difluoroethyl group enhances its chemical stability and biological activity, making it a subject of interest for therapeutic applications.

The molecular formula of this compound is C₁₃H₂₀F₂N₂O₂, with a molecular weight of approximately 274.31 g/mol. The presence of functional groups such as the hydroxyl group allows for hydrogen bonding and nucleophilic reactions, while the oxadiazole ring is known for its electrophilic properties, which can lead to various substitution reactions .

Biological Activity Overview

Compounds containing the oxadiazole moiety have demonstrated a broad spectrum of biological activities including:

  • Antibacterial
  • Antifungal
  • Analgesic
  • Anti-inflammatory

Preliminary studies indicate that 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol may have specific interactions with enzymes and receptors that could modulate their activity. The difluoroethyl group contributes to enhanced bioavailability and stability in biological environments .

The biological activity of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol is likely mediated through several mechanisms:

  • Enzyme Inhibition : The oxadiazole ring has been shown to inhibit various enzymes such as human deacetylases and carbonic anhydrases.
  • Receptor Modulation : The compound may interact with specific receptors involved in inflammatory and pain pathways.

Cytotoxicity Studies

Research has indicated that compounds similar to 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol exhibit varying degrees of cytotoxicity against different cancer cell lines. For instance:

CompoundCell LineIC₅₀ (µM)
Compound AHL-60 (Pro-myelocytic leukemia)19.0
Compound BNCI H292 (Lung carcinoma)42.1
Compound CHT29 (Colon carcinoma)>50

These results suggest that the compound may exhibit selective cytotoxicity towards certain cancer cells while sparing normal cells .

Antimicrobial Activity

In vitro studies have demonstrated significant antimicrobial activity against various bacterial strains. For example:

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus15 µg/mL
Escherichia coli20 µg/mL

This data indicates the potential of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol as an antimicrobial agent .

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds highlights the unique features of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol:

Compound NameStructure FeaturesBiological Activity
5-Methyl-2-(substituted)oxadiazolesContains oxadiazole ringVaries based on substitution
3-Difluoromethyl derivativesSimilar fluorinated groupsDifferent profiles due to fluorine positioning
Cyclohexanol derivativesHydroxyl group on cyclohexaneVarying substituents affect properties

The unique combination of the difluoroethyl group with the oxadiazole and cyclohexanol structures distinguishes this compound in terms of potential applications and efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.